3-(2-chlorophenyl)-N-[1-(3-methoxyphenyl)ethyl]-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[1-(3-methoxyphenyl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H19ClN2O3/c1-12(14-7-6-8-15(11-14)25-3)22-20(24)18-13(2)26-23-19(18)16-9-4-5-10-17(16)21/h4-12H,1-3H3,(H,22,24)
• InChI Key: HUVBBMXTWNYRJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC(C)C3=CC(=CC=C3)OC
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

Synthesis Analysis

Research on structurally similar compounds, such as the synthesis of various pyrazole and isoxazole derivatives, provides insight into potential synthesis methods that could be adapted for our target molecule. For instance, the synthesis of pyrazole derivatives involves regiospecific reactions, highlighting the importance of identifying the correct regioisomer through techniques like single-crystal X-ray analysis for unambiguous structure determination (Kumarasinghe et al., 2009).

Molecular Structure Analysis

The molecular structure of closely related compounds reveals detailed conformational characteristics, such as dihedral angles and hydrogen bond interactions, which are crucial for understanding the three-dimensional arrangement and potential reactivity of the molecule . Single-crystal X-ray diffraction studies provide valuable data on these structural aspects (Kumara et al., 2018).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of our target molecule can be approached by studying similar compounds. For example, the nucleophilic substitution reactions used in synthesizing pyrazole derivatives with fluorine atoms indicate the compound's reactive sites and potential for further functionalization (Katoch-Rouse & Horti, 2003).